![molecular formula C6H7ClN2O2 B571362 4-(2-Chloroacetyl)-5-methyl-1H-imidazol-2(3H)-one CAS No. 118097-30-6](/img/structure/B571362.png)
4-(2-Chloroacetyl)-5-methyl-1H-imidazol-2(3H)-one
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves the reaction of chloroacetyl chloride with other compounds. For instance, morpholine derivatives were prepared by reacting morpholine with chloroacetyl chloride in the presence of triethylamine as a catalyst and diethylether as a solvent . Another example is the synthesis of 4-(4-acetylamino)phenyl-2-(chloroacetyl)amino-1,3-thiazole .
Chemical Reactions Analysis
Chloroacetyl chloride, a related compound, is known to react rapidly with water and is incompatible with strong oxidizing agents, alcohols, bases (including amines) . It may react vigorously or explosively if mixed with diisopropyl ether or other ethers in the presence of trace amounts of metal salts .
Properties
IUPAC Name |
4-(2-chloroacetyl)-5-methyl-1,3-dihydroimidazol-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2O2/c1-3-5(4(10)2-7)9-6(11)8-3/h2H2,1H3,(H2,8,9,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXMAJHAOEHWQLQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC(=O)N1)C(=O)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.58 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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